Cas no 2305079-82-5 (2-Azetidin-3-yl-ethanol tosylate)

• Product Name: 2-Azetidin-3-yl-ethanol tosylate
• CAS No: 2305079-82-5
• MF: C₁₂H₁₉NO₄S
• MW: 273.348562479019
• MDL: MFCD31693560
• CID: 4776557
• Update Time: 2026-02-26

2-Azetidin-3-yl-ethanol tosylate Chemical and Physical Properties

Names and Identifiers

• 2-Azetidin-3-yl-ethanol tosylate

• MDL： MFCD31693560
• Inchi： 1S/C7H8O3S.C5H11NO/c1-6-2-4-7(5-3-6)11(8,9)10;7-2-1-5-3-6-4-5/h2-5H,1H3,(H,8,9,10);5-7H,1-4H2
• InChI Key： WIYGBLRGWNAXTR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C(C1CNC1)CO

Additional information on 2-Azetidin-3-yl-ethanol tosylate

Professional Introduction to 2-Azetidin-3-yl-ethanol tosylate (CAS No: 2305079-82-5)

2-Azetidin-3-yl-ethanol tosylate, with the chemical identifier CAS No: 2305079-82-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This tosylate derivative of 2-azetidinyl ethanol has garnered attention due to its versatile applications in medicinal chemistry, particularly in the development of novel bioactive molecules. The compound’s unique structural framework, featuring a heterocyclic azetidine ring linked to an ethanol moiety, makes it a valuable intermediate for constructing more complex pharmacophores.

The synthesis of 2-Azetidin-3-yl-ethanol tosylate involves strategic functionalization of the azetidine scaffold, which is known for its stability and ability to mimic certain biological functionalities. The tosylate group (–OTs) enhances the electrophilicity of the hydroxyl position, facilitating further derivatization through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry where selective modifications are often required to optimize drug-like properties such as solubility, bioavailability, and target binding affinity.

In recent years, there has been a surge in research focused on azetidine derivatives due to their potential as scaffolds for antimicrobial, anti-inflammatory, and anticancer agents. The structural motif of 2-Azetidin-3-yl-ethanol tosylate aligns well with this trend, as it provides a rigid yet flexible backbone that can be modified to interact with biological targets. For instance, studies have demonstrated that azetidine-based compounds can disrupt bacterial cell wall synthesis or inhibit enzymes involved in cancer progression. The tosylate derivative, in particular, has been explored as a precursor for generating more complex molecules through palladium-catalyzed cross-coupling reactions.

The pharmaceutical industry has shown considerable interest in 2-Azetidin-3-yl-ethanol tosylate due to its potential as a building block for drug discovery programs. Its ability to undergo diverse chemical transformations makes it a valuable asset in synthetic chemistry pipelines. Researchers have leveraged its reactivity to develop libraries of azetidine derivatives for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying lead compounds with therapeutic potential before proceeding to more resource-intensive preclinical and clinical studies.

One notable application of 2-Azetidin-3-yl-ethanol tosylate is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders. By modifying the azetidine core with appropriate substituents, researchers have been able to generate potent inhibitors that target specific kinases. The tosylate group serves as a handle for further functionalization, allowing chemists to fine-tune the pharmacological properties of these inhibitors.

The chemical stability and reactivity profile of CAS No: 2305079-82-5 make it an attractive choice for industrial-scale synthesis. Advances in green chemistry principles have also influenced the synthesis methodologies for this compound, emphasizing efficiency and sustainability. For example, catalytic approaches that minimize waste and reduce energy consumption are being increasingly adopted by pharmaceutical manufacturers. These innovations not only improve the economic viability of producing 2-Azetidin-3-yl-ethanol tosylate but also align with global efforts to promote environmentally responsible chemical manufacturing.

Recent breakthroughs in computational chemistry have further enhanced the utility of 2-Azetidin-3-yl-ethanol tosylate as a starting material. Molecular modeling techniques allow researchers to predict the behavior of this compound in various reaction conditions, enabling them to design synthetic routes with greater precision. Such computational tools are particularly valuable when dealing with complex molecular systems where experimental trials alone may be impractical or inefficient.

The versatility of CAS No: 2305079-82-5 extends beyond pharmaceutical applications; it has also found utility in agrochemical research. Azetidine derivatives have been investigated for their potential as herbicides or fungicides due to their ability to interfere with essential biological processes in plants and fungi. The introduction of a tosylate group enhances the lipophilicity of these compounds, improving their absorption and translocation within plant tissues—a critical factor for their efficacy as agrochemicals.

In conclusion, 2-Azetidin-3-yl-ethanol tosylate (CAS No: 2305079-82-5) represents a fascinating compound with broad applications across multiple domains of chemical research and industry. Its unique structural features and reactivity make it an invaluable intermediate for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, the significance of this compound is expected to grow further, solidifying its role as a cornerstone in modern medicinal chemistry.